![molecular formula C33H31NO6 B557882 Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine CAS No. 124504-64-9](/img/structure/B557882.png)
Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine, also known as Fmoc-CPBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. Fmoc-CPBA is a derivative of benzhydrylamine and is widely used as a building block in the synthesis of peptides and other bioactive molecules.
Scientific Research Applications
Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine has several scientific research applications, including its use as a building block in the synthesis of peptides and other bioactive molecules. It is also used in the development of new drugs and as a tool for studying protein-protein interactions. This compound has been shown to be effective in the synthesis of cyclic peptides, which are known to have potent biological activities. Furthermore, this compound is used in the synthesis of peptidomimetics, which are compounds that mimic the structure and activity of peptides.
Mechanism of Action
Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine is a reactive compound that can form covalent bonds with amino acids and other biomolecules. The mechanism of action of this compound involves the formation of an ester bond with the carboxyl group of the amino acid. This reaction is reversible, and the resulting product can be further modified to obtain a variety of bioactive molecules.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been demonstrated to be an effective inhibitor of the enzyme dipeptidyl peptidase IV, which is involved in the regulation of glucose metabolism. This compound has also been shown to be an effective inhibitor of the protein-protein interaction between the transcription factor STAT3 and its binding partner, which is involved in the regulation of cell growth and survival.
Advantages and Limitations for Lab Experiments
Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine has several advantages for lab experiments, including its ease of synthesis and versatility as a building block for the synthesis of peptides and other bioactive molecules. However, this compound also has some limitations, including its reactivity towards water and its potential toxicity.
Future Directions
There are several future directions for the research on Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine. One potential direction is the development of new synthetic methods for the production of this compound and its derivatives. Another potential direction is the investigation of the biological activity of this compound and its derivatives, including their potential as therapeutic agents for various diseases. Finally, further research is needed to understand the mechanism of action of this compound and its derivatives, as well as their potential side effects and toxicity.
Synthesis Methods
The synthesis of Fmoc-4-methoxy-4-(gamma-carboxypropyloxy)-benzhydrylamine involves the reaction of Fmoc-protected benzhydrylamine with gamma-carboxypropyl bromide. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure this compound.
properties
IUPAC Name |
4-[4-[(9H-fluoren-9-ylmethoxycarbonylamino)-(4-methoxyphenyl)methyl]phenoxy]butanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H31NO6/c1-38-24-16-12-22(13-17-24)32(23-14-18-25(19-15-23)39-20-6-11-31(35)36)34-33(37)40-21-30-28-9-4-2-7-26(28)27-8-3-5-10-29(27)30/h2-5,7-10,12-19,30,32H,6,11,20-21H2,1H3,(H,34,37)(H,35,36) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATSBBCSRXRUCQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OCCCC(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H31NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
537.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.